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Compound of Interest

Compound Name: BMS-196085

Cat. No.: B1667181

Essential Safety and Handling Guide for BMS-
196085

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of BMS-
196085, a sulfanilamide derivative and a potent, selective 33-adrenergic receptor agonist with
partial agonist activity at the B1 receptor.[1][2][3] Given that a specific Safety Data Sheet (SDS)
is not publicly available, a conservative approach assuming the compound is hazardous is
mandatory.[4] All procedures should be performed under the assumption that the compound
has unknown toxicity.

Hazard Assessment and Control

BMS-196085's classification as a sulfanilamide derivative suggests a potential for allergic
reactions in susceptible individuals.[5] As a B-adrenergic receptor agonist, it may exert
cardiovascular effects such as changes in heart rate and blood pressure.[6][7] Therefore,
minimizing exposure through all potential routes—inhalation, skin contact, ingestion, and
injection—is paramount.[4]

A hierarchy of controls must be implemented:
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» Engineering Controls: These are the primary line of defense and are designed to remove the
hazard at the source.[4]

o Chemical Fume Hood: All handling of BMS-196085 powder and preparation of solutions
must be conducted in a certified chemical fume hood.[4]

o Ventilation: Ensure the laboratory has adequate general ventilation.

o Safety Equipment: An eyewash station and safety shower must be readily accessible in
the immediate work area.

o Administrative Controls: These are work practices that reduce or prevent exposure.[4]

o Restricted Access: Only trained and authorized personnel should have access to areas
where BMS-196085 is handled and stored.

o Minimize Quantities: Use the smallest possible quantity of the compound for all

experiments.

o Designated Area: All work with BMS-196085 should be performed in a designated and
clearly marked area.

o Personal Protective Equipment (PPE): PPE is the final barrier of protection and must be
used in conjunction with engineering and administrative controls.[4]

Personal Protective Equipment (PPE) Summary

The following table summarizes the recommended PPE for handling BMS-196085.
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PPE Category Specification Purpose

Nitrile or neoprene gloves ) )
) ] To prevent skin contact with
Hand Protection (double-gloving
the compound.
recommended)

) ANSI Z87.1-compliant safety To protect against splashes
Eye Protection _ _
glasses or goggles and airborne particles.

] Alab coat (flame-resistant if To protect personal clothing
Body Protection ] o
flammable solvents are used) and skin from contamination.

To prevent inhalation of
airborne particles. A higher
level of protection, such as a
) ) full-face respirator or a
) ] A fit-tested N95 respirator ] o ]
Respiratory Protection o _ . powered air-purifying respirator
(minimum for handling solids) ]

(PAPR), may be necessary if
there is a risk of aerosol
generation that cannot be

contained within a fume hood.

) Closed-toe, non-perforated, )
Foot Protection ) ) To protect feet from spills.
and chemically resistant shoes

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol provides a general methodology for preparing a stock solution of BMS-196085.

Compound Information:
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Property

Value

Molecular Formula

C24H26F2N205S[8]

Molecular Weight

492.54 g/mol [8]

Appearance

Powder[8]

Storage (Solid)

-20°C for long-term storage[8][9]

Storage (Solution)

-80°C is recommended[9]

Materials:

BMS-196085 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Calibrated pipettes and sterile tips

Procedure:

» Pre-Weighing Preparation: Allow the vial containing BMS-196085 to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent moisture condensation.[4]

o Calculation of Mass: To prepare 1 mL of a 10 mM stock solution:

o Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/qg)

o Mass (mg) = 0.010 mol/L * 0.001 L * 492.54 g/mol * 1000 mg/g = 4.9254 mg

e Weighing the Compound: In a chemical fume hood, carefully weigh the calculated amount of

BMS-196085 on an analytical balance. Transfer the weighed powder into a sterile

microcentrifuge tube.
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 Dissolution: Add the appropriate volume of DMSO (in this case, 1 mL) to the microcentrifuge
tube containing the compound.

Mixing: Cap the tube tightly and vortex thoroughly for 1-2 minutes until the compound is
completely dissolved.[4] Visually inspect the solution to ensure no solid particles remain.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes.[4] Clearly label each aliquot with
the compound name, concentration, solvent, and date of preparation. Store the aliquots at
-80°C.

Operational and Disposal Plans
Spill Response:
Minor Spill (within a fume hood): Use an appropriate absorbent material to contain the spill.

Decontaminate the area and dispose of the waste in a sealed, labeled container as
hazardous waste.

Major Spill: Evacuate the area immediately and alert laboratory personnel and the
institution's Environmental Health and Safety (EHS) office.

Waste Disposal:

All waste contaminated with BMS-196085, including disposable PPE, absorbent materials, and
empty containers, must be treated as hazardous waste.[10][11]

o Waste Segregation: Collect all BMS-196085 waste in a dedicated, sealed, and clearly
labeled container.[11] Do not mix with other waste streams unless compatibility is known.[10]

» Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"
the compound name (BMS-196085), the primary hazards (e.g., "Toxic"), and the date of
accumulation.[10]

» Disposal: The final disposal of BMS-196085 waste must be handled by the institution's EHS
office or a certified hazardous waste disposal contractor.[11]
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Hazard Assessment

Start: Handling a Novel Compound
(e.g., BMS-196085)

Is a specific
Safety Data Sheet (SDS)
available?

Follow SDS recommendations
for PPE and handling.

Assume high hazard potential.

Assess known properties:
- Chemical Class (Sulfanilamide)
- Biological Activity (3-agonist)
- Physical Form (Solid/Liquid)

- J

é Hierarchy of Cg 'ntrols )

Implement Engineering Controls
(e.g., Fume Hood)

\
[ Implement Administrative Controls j

(e.g., SOPs, Restricted Access)
G J

/Personal Protective Equipment %PPE) Selection\

Select PPE based on
conservative assessment

4
Minimum PPE: a Operations and Disposal )

- Double Gloves (Nitrile/Neoprene)
- Safety Goggles - | Conduct work in
- Lab Coat " | designated area
- N95 Respirator (for solids) L
- Closed-toe Shoes

Dispose of all waste
as hazardous

End of Procedure

Click to download full resolution via product page

Caption: Workflow for Hazard Assessment and PPE Selection for BMS-196085.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667181?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

